REACTION_SMILES
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[C:12]([c:13]1[nH:14][cH:15][cH:16][n:17]1)([c:18]1[nH:19][cH:20][cH:21][n:22]1)=[O:23].[C:29]([CH2:30][C:31]([O-:32])=[O:33])(=[O:34])[O:35][CH2:36][CH3:37].[CH2:39]1[CH2:40][CH2:41][C:42]2=[N:47][CH2:46][CH2:45][CH2:44][N:43]2[CH2:48][CH2:49]1.[CH2:50]1[O:51][CH2:52][CH2:53][CH2:54]1.[CH3:55][C:56]#[N:57].[Cl:24][Si:25]([CH3:26])([CH3:27])[CH3:28].[F:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[cH:7][c:8]([I:11])[cH:9][cH:10]1.[K+:38]>>[F:1][c:2]1[c:3]([C:4](=[O:6])[CH2:30][C:29](=[O:34])[O:35][CH2:36][CH3:37])[cH:7][c:8]([I:11])[cH:9][cH:10]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(c1ncc[nH]1)c1ncc[nH]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CC(=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCC2=NCCCN2CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[Si](C)(C)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cc(I)ccc1F
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Type
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product
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Smiles
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CCOC(=O)CC(=O)c1cc(I)ccc1F
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |